Cas no 69110-79-8 (1-Pentanone, 2-hydroxy-1-(4-methylphenyl)-3-(4-nitrophenyl)-)

• Product Name: 1-Pentanone, 2-hydroxy-1-(4-methylphenyl)-3-(4-nitrophenyl)-
• CAS No: 69110-79-8
• MF: C₁₈H₁₉NO₄
• MW: 313.347765207291
• CID: 1733317
• Update Time: 2024-11-27

1-Pentanone, 2-hydroxy-1-(4-methylphenyl)-3-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Pentanone, 2-hydroxy-1-(4-methylphenyl)-3-(4-nitrophenyl)-

• Inchi： 1S/C18H19NO4/c1-3-16(13-8-10-15(11-9-13)19(22)23)18(21)17(20)14-6-4-12(2)5-7-14/h4-11,16,18,21H,3H2,1-2H3
• InChI Key： KPYMMGACFUENLD-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C)C=C1)(=O)C(O)C(C1=CC=C([N+]([O-])=O)C=C1)CC

Experimental Properties

• Density: 1.214±0.06 g/cm3(Predicted)
• Melting Point: 110 °C(Solv: benzene (71-43-2))
• Boiling Point: 500.9±50.0 °C(Predicted)
• pka: 12.24±0.20(Predicted)